Cas no 116382-93-5 (Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-)
116382-93-5 structure
Product Name:Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
CAS No:116382-93-5
MF:C18H14N2O
MW:274.316564083099
CID:1205696
Update Time:2024-08-02
Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]-
- Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiyn-1-yl]phenyl]-
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- Inchi: 1S/C18H14N2O/c1-14(21)20-18-11-5-9-16(13-18)7-3-2-6-15-8-4-10-17(19)12-15/h4-5,8-13H,19H2,1H3,(H,20,21)
- InChI Key: QLGRGBJWBPWIPW-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C#CC#CC2=CC=CC(N)=C2)=C1)(=O)C
Computed Properties
- Exact Mass: 274.11072
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 560.0±50.0 °C(Predicted)
- PSA: 55.12
- pka: 14.59±0.70(Predicted)
Acetamide, N-[3-[4-(3-aminophenyl)-1,3-butadiynyl]phenyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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